Cas no 1599440-25-1 (MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH)

• Product Name: MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH
• CAS No: 1599440-25-1
• MF: C₂₈H₃₆N₆O₁₀
• MW: 616.619647026062
• CID: 4755767
• PubChem ID: 118305142
• Update Time: 2025-05-20

MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH Chemical and Physical Properties

Names and Identifiers

• Glycinamide,N-[6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxohexyl]glycylglycyl-L-phenylalanyl-N-[(carboxymethoxy) methyl] -
• 2-[[(2-Amino-2-oxoethyl)-[(2S)-2-[[2-[[2-[6-(2,5-dioxopyrrol-1-yl)hexanoylamino]acetyl]amino]acetyl]
• MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH
• CS-0145893
• Mal-Gly-Gly-L-Phe-N-[(carboxymethoxy)methyl]Glycinamide
• CS-0899296
• BP-29530
• (S)-10-Benzyl-23-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-6,9,12,15,18-pentaoxo-3-oxa-5,8,11,14,17-pentaazatricosan-1-oic acid
• AKOS040756914
• 2-[[[2-[[(2S)-2-[[2-[[2-[6-(2,5-dioxopyrrol-1-yl)hexanoylamino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]acetyl]amino]methoxy]acetic acid
• HY-131990G
• HY-131990
• F81359
• EX-A4328
• MS-30749
• MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH (GMP)
• 1599440-25-1
• DA-55281
• SCHEMBL17003582

• Inchi： 1S/C28H36N6O10/c29-21(35)16-33(18-44-17-27(41)42)28(43)20(13-19-7-3-1-4-8-19)32-24(38)15-31-23(37)14-30-22(36)9-5-2-6-12-34-25(39)10-11-26(34)40/h1,3-4,7-8,10-11,20H,2,5-6,9,12-18H2,(H2,29,35)(H,30,36)(H,31,37)(H,32,38)(H,41,42)/t20-/m0/s1
• InChI Key： KESCPWCFEIIACU-FQEVSTJZSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)NC(CNC(CNC(CCCCCN1C(C=CC1=O)=O)=O)=O)=O)N(COCC(=O)O)CC(N)=O

Computed Properties

• Exact Mass: 616.249291g/mol
• Monoisotopic Mass: 616.249291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 20
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 616.6g/mol
• XLogP3: -1.3
• Topological Polar Surface Area: 229

Additional information on MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH

Professional Introduction to Compound with CAS No. 1599440-25-1 and Product Name: MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH

The compound with the CAS number 1599440-25-1 and the product name MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH represents a significant advancement in the field of pharmaceutical chemistry and bioconjugation. This peptidomimetic molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The synthesis and application of such compounds are deeply rooted in the principles of solid-phase peptide synthesis (SPPS) and subsequent modifications, enabling the creation of highly specific bioactive molecules.

The structure of MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH is characterized by a sequence of amino acids linked through peptide bonds, with a terminal amine group (NH₂) modified to include a methoxycarbonyl (MOC) protecting group at the N-terminal methionine, followed by a glycine-glycine (Gly-Gly) sequence, a phenylalanine (Phe), another glycine (Gly), and a final amide linkage to a choline derivative. This specific arrangement not only enhances the stability of the molecule but also allows for targeted interactions with biological targets, making it a promising candidate for drug development.

In recent years, there has been a surge in research focused on peptidomimetics as alternative therapeutic agents. These molecules often exhibit improved pharmacokinetic properties compared to their peptide counterparts, such as enhanced solubility, reduced immunogenicity, and prolonged half-life. The use of MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH in various preclinical studies has demonstrated its potential in modulating biological pathways involved in inflammation, cancer, and neurodegenerative diseases. For instance, its ability to interact with specific proteases has been explored as a means to inhibit tumor growth and metastasis.

The synthesis of MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH involves multiple steps, each requiring precise control to ensure high yield and purity. The initial step involves the protection of the N-terminal methionine with an MOC group using solid-phase peptide synthesis techniques. This is followed by the sequential addition of glycine residues, phenylalanine, another glycine, and finally an amide linkage to a choline derivative. The use of advanced SPPS methodologies allows for efficient coupling reactions while minimizing side products.

One of the key advantages of MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH is its stability under various conditions, which is crucial for pharmaceutical applications. The methoxycarbonyl group at the N-terminal provides protection against hydrolysis, while the choline derivative at the C-terminal enhances solubility in aqueous environments. These features make it an ideal candidate for formulation into injectable solutions or oral formulations.

Recent studies have highlighted the potential of MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH in targeting specific enzymes involved in disease pathways. For example, its interaction with matrix metalloproteinases (MMPs) has been investigated as a therapeutic strategy for cancer treatment. MMPs are known to play a crucial role in tumor invasion and metastasis by degrading extracellular matrix components. By inhibiting these enzymes, MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH could potentially slow down tumor progression and improve patient outcomes.

The pharmacological profile of MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH has been further explored through in vitro and in vivo studies. In cell culture experiments, it has shown selective toxicity toward cancer cells while sparing normal cells, indicating its potential as an anticancer agent. Animal models have also demonstrated its ability to reduce tumor burden and improve survival rates when administered alongside standard chemotherapy regimens.

The development of MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been employed to predict binding interactions between this compound and its target proteins. These simulations have helped optimize the structure for better affinity and selectivity, thereby enhancing its therapeutic efficacy.

Future directions for research on MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH include exploring its potential as a prodrug or combination therapy agent. By modifying its structure or delivery system, researchers aim to enhance its bioavailability and reduce dosing frequency while maintaining or improving efficacy. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into how it interacts with biological targets and elicits therapeutic effects.

In conclusion, MC-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH, identified by CAS number 1599440-25-1, represents a significant advancement in peptidomimetic drug development. Its unique structural features and promising preclinical results make it a valuable asset in the fight against various diseases. As research continues to uncover new applications for this compound, it holds great potential for improving patient care through innovative therapeutic strategies.